Cas no 2228553-39-5 (methyl 5-(2-cyanoethyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(2-cyanoethyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228553-39-5
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 6024012
• PubChem ID: 165838197
• Update Time: 2025-06-09

methyl 5-(2-cyanoethyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-cyanoethyl)-1-methyl-1H-pyrazole-3-carboxylate
• 2228553-39-5
• EN300-1777817

• Inchi： 1S/C9H11N3O2/c1-12-7(4-3-5-10)6-8(11-12)9(13)14-2/h6H,3-4H2,1-2H3
• InChI Key： KNKHUQCQXQXVKZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(CCC#N)N(C)N=1)=O

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.9Ų

Additional information on methyl 5-(2-cyanoethyl)-1-methyl-1H-pyrazole-3-carboxylate

Methyl 5-(2-cyanoethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228553-39-5): A Comprehensive Overview

Methyl 5-(2-cyanoethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228553-39-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its unique structural framework, has been the subject of extensive studies due to its potential applications in drug discovery and development. The presence of both cyano and ester functional groups in its molecular structure makes it a versatile intermediate for synthesizing more complex molecules, particularly in the realm of heterocyclic chemistry.

The molecular structure of Methyl 5-(2-cyanoethyl)-1-methyl-1H-pyrazole-3-carboxylate consists of a pyrazole core substituted with a methyl group at the 1-position, a cyanoethyl group at the 5-position, and a methyl ester at the 3-position. This arrangement not only contributes to its chemical reactivity but also opens up possibilities for diverse biological activities. The pyrazole ring is a well-known pharmacophore in medicinal chemistry, often found in drugs with anti-inflammatory, antimicrobial, and anticancer properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. The compound CAS No. 2228553-39-5 has emerged as a promising candidate due to its ability to undergo various chemical transformations that can lead to the synthesis of biologically active molecules. For instance, the cyano group can be further functionalized into amides or carboxylic acids, while the ester group can be hydrolyzed to yield a corresponding carboxylic acid. These transformations make it an invaluable building block for constructing complex drug molecules.

The pharmaceutical industry has been particularly interested in exploring the potential of Methyl 5-(2-cyanoethyl)-1-methyl-1H-pyrazole-3-carboxylate as an intermediate in the synthesis of small-molecule drugs. Its structural features suggest that it could be incorporated into molecules designed to interact with specific biological targets. For example, the pyrazole core can be modified to enhance binding affinity to enzymes or receptors involved in disease pathways. Additionally, the presence of both electrophilic and nucleophilic centers allows for selective functionalization, enabling chemists to tailor the compound's properties for specific applications.

One of the most compelling aspects of this compound is its role in the development of novel therapeutic agents. Recent studies have highlighted its potential as a precursor for synthesizing compounds with anti-inflammatory and immunomodulatory effects. The pyrazole scaffold is known to exhibit these properties when incorporated into drug molecules, making Methyl 5-(2-cyanoethyl)-1-methyl-1H-pyrazole-3-carboxylate a valuable asset in medicinal chemistry research. Furthermore, its ability to undergo further chemical modifications allows researchers to fine-tune its biological activity, potentially leading to the discovery of new treatments for various diseases.

The synthesis of Methyl 5-(2-cyanoethyl)-1-methyl-1H-pyrazole-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole ring. Subsequent steps involve introducing the cyano and ester functional groups through selective reactions such as cyanation and esterification. The final product is then purified using standard techniques like column chromatography or recrystallization.

In addition to its pharmaceutical applications, Methyl 5-(2-cyanoethyl)-1-methyl-1H-pyrazole-3-carboxylate has shown promise in materials science research. Its unique structural features make it suitable for use as a ligand or intermediate in catalytic processes. For instance, it can be employed in transition metal catalysis to facilitate various organic transformations, including cross-coupling reactions that are essential for constructing complex molecular architectures.

The growing interest in this compound underscores its significance as a versatile building block in synthetic chemistry. As research continues to uncover new applications for Methyl 5-(2-cyanoethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228553-39-5), it is expected that its role in drug discovery and materials science will expand even further. The ability to modify its structure and function provides researchers with a powerful tool for developing innovative solutions across multiple scientific disciplines.

In conclusion, Methyl 5-(2-cyanoethyl)-1-methyl-1H-pyrazole-3-carboxylate represents a fascinating compound with diverse applications in pharmaceutical chemistry and beyond. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing biologically active molecules and functional materials. As research progresses, this compound is likely to play an increasingly important role in advancing scientific understanding and innovation.